![molecular formula C12H13NO B2420382 4-(4-Ethynylphenyl)morpholine CAS No. 41876-72-6](/img/structure/B2420382.png)
4-(4-Ethynylphenyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Morpholines, including “4-(4-Ethynylphenyl)morpholine”, can be synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .
Molecular Structure Analysis
The morpholine motif, which is part of the “this compound” structure, has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds . Theoretical calculations and IR spectral analysis have revealed that structures containing equatorial-chair and axial-chair conformations are the most stable conformers in the gas phase .
Chemical Reactions Analysis
Morpholines, including “this compound”, are frequently found in biologically active molecules and pharmaceuticals . They can be synthesized from 1,2-amino alcohols and related compounds in a stereoselective manner using transition metal catalysis .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 187.24 .
Scientific Research Applications
Antimicrobial Activity
4-(Phenylsulfonyl) morpholine, a related compound to 4-(4-Ethynylphenyl)morpholine, has shown antimicrobial properties. In a study, its antimicrobial and modulating activity was investigated against various microorganisms including Staphylococcus aureus, Escherichia coli, and fungi like Candida albicans. The compound's most significant effect was observed when combined with amikacin against P. aeruginosa, reducing the minimum inhibitory concentration (MIC) significantly (Oliveira et al., 2015).
Electron Transport Material in OLEDs
A derivative of 4,7-Bisphenyl-1,10-phenanthroline, which includes a morpholine group, was found to be a promising electron transport material (ETM) for organic light-emitting diodes (OLEDs). This derivative demonstrated high thermal stability and large electron mobility, crucial for efficient OLED operation (Bin et al., 2020).
Antinociceptive Effects
4-substituted derivatives of a compound with a morpholine group were investigated for their antinociceptive effects in mice. These compounds showed significant antinociceptive activity without affecting motor coordination or myorelaxation, indicating their potential in pain management (Listos Joanna et al., 2013).
Kinetic Study of Decomposition
The decomposition of morpholine, a component of this compound, was studied to understand its combustion chemistry. The study provided insights into the thermochemical parameters and reaction rate constants, crucial for developing robust kinetic models for the oxidation of morpholine (Altarawneh & Dlugogorski, 2012).
Application in Photophysical Characterization
A study on 4-[(E)-2-(4-Carboxyphenyl)diazenyl]-morpholine provided insights into the structural and photophysical properties of this compound. The research focused on its absorption and emission spectra, offering potential applications in the field of photochemistry (Chin et al., 2010).
Mechanism of Action
Safety and Hazards
The safety data sheet for morpholine, a related compound, indicates that it is classified as a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also suspected of damaging fertility or the unborn child .
properties
IUPAC Name |
4-(4-ethynylphenyl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-2-11-3-5-12(6-4-11)13-7-9-14-10-8-13/h1,3-6H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCDSLECRPQHOJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41876-72-6 |
Source
|
Record name | 4-(4-ethynylphenyl)morpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.